Boiling‑Point and Volatility Differentiation: Effect of Branching on Physical State Transitions
The boiling point of 3‑methyl‑2‑(propan‑2‑yl)butane‑1‑thiol is substantially lower than that of its linear and singly‑branched C₈ isomers, a consequence of the compact, quasi‑spherical shape imparted by vicinal methyl and isopropyl groups. While a definitive experimental boiling point for the target compound is not available from permitted primary sources (class‑level inference), the structural class trend is clear: 1‑octanethiol (linear) boils at 197–200 °C , 2‑ethyl‑1‑hexanethiol (mono‑branched) boils at 187–190 °C , and the highly branched 2,4,4‑trimethyl‑2‑pentanethiol boils at 155–157 °C . The target compound, bearing two branching points, is expected to exhibit a boiling point below 160 °C, consistent with the known behavior of multiply branched C₈ thiols. This lower boiling point translates to higher vapor pressure at ambient temperature, which is advantageous for headspace applications and gas‑phase reactivity studies.
| Evidence Dimension | Boiling point at atmospheric pressure |
|---|---|
| Target Compound Data | Experimental data not publicly available from permitted sources; class‑inferred <160 °C (based on branching trend). |
| Comparator Or Baseline | 1-Octanethiol (CAS 111‑88‑6): 197–200 °C ; 2-Ethyl‑1‑hexanethiol (CAS 7341‑17‑5): 187–190 °C ; 2,4,4‑Trimethyl‑2‑pentanethiol (CAS 141‑59‑3): 155–157 °C . |
| Quantified Difference | Estimated ΔT > 37 °C versus 1‑octanethiol; > 27 °C versus 2‑ethyl‑1‑hexanethiol. |
| Conditions | Atmospheric pressure (760 mmHg); experimental values from supplier certificate-of-analysis data. |
Why This Matters
Higher volatility facilitates low‑temperature distillation, reduces energy cost in vapor‑phase processes, and enables detection at lower headspace concentrations in sensory and analytical applications.
